Cas no 107975-82-6 (sodium 4-hydroxy-2-methylbutanoate)
sodium 4-hydroxy-2-methylbutanoate Chemical and Physical Properties
Names and Identifiers
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- sodium 4-hydroxy-2-methylbutanoate
- Sodium 4-Hydroxy-2-Methylbutyrate
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- Inchi: 1S/C5H10O3.Na.H/c1-4(2-3-6)5(7)8;;/h4,6H,2-3H2,1H3,(H,7,8);;
- InChI Key: NBGHMHDPCHVKCB-UHFFFAOYSA-N
- SMILES: C(C)(C(=O)O)CCO.[NaH]
sodium 4-hydroxy-2-methylbutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1717106-0.05g |
sodium 4-hydroxy-2-methylbutanoate |
107975-82-6 | 95% | 0.05g |
$168.0 | 2023-09-20 | |
| Enamine | EN300-1717106-0.1g |
sodium 4-hydroxy-2-methylbutanoate |
107975-82-6 | 95% | 0.1g |
$252.0 | 2023-09-20 | |
| Enamine | EN300-1717106-0.25g |
sodium 4-hydroxy-2-methylbutanoate |
107975-82-6 | 95% | 0.25g |
$361.0 | 2023-09-20 | |
| Enamine | EN300-1717106-0.5g |
sodium 4-hydroxy-2-methylbutanoate |
107975-82-6 | 95% | 0.5g |
$569.0 | 2023-09-20 | |
| Enamine | EN300-1717106-1.0g |
sodium 4-hydroxy-2-methylbutanoate |
107975-82-6 | 95% | 1g |
$728.0 | 2023-06-04 | |
| Enamine | EN300-1717106-2.5g |
sodium 4-hydroxy-2-methylbutanoate |
107975-82-6 | 95% | 2.5g |
$1428.0 | 2023-09-20 | |
| Enamine | EN300-1717106-5.0g |
sodium 4-hydroxy-2-methylbutanoate |
107975-82-6 | 95% | 5g |
$2110.0 | 2023-06-04 | |
| Enamine | EN300-1717106-10.0g |
sodium 4-hydroxy-2-methylbutanoate |
107975-82-6 | 95% | 10g |
$3131.0 | 2023-06-04 | |
| Enamine | EN300-1717106-1g |
sodium 4-hydroxy-2-methylbutanoate |
107975-82-6 | 95% | 1g |
$728.0 | 2023-09-20 | |
| Enamine | EN300-1717106-5g |
sodium 4-hydroxy-2-methylbutanoate |
107975-82-6 | 95% | 5g |
$2110.0 | 2023-09-20 |
sodium 4-hydroxy-2-methylbutanoate Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on sodium 4-hydroxy-2-methylbutanoate
Sodium 4-Hydroxy-2-Methylbutanoate (CAS No. 107975-82-6): A Versatile Ingredient in Modern Applications
Sodium 4-hydroxy-2-methylbutanoate (CAS No. 107975-82-6) is a scientifically significant compound with a wide range of applications in industries such as cosmetics, pharmaceuticals, and food additives. Known for its unique chemical properties, this compound has garnered attention for its role in enhancing product stability, bioavailability, and performance. In this article, we delve into its molecular structure, functional benefits, and emerging trends that align with current market demands.
The chemical name sodium 4-hydroxy-2-methylbutanoate may seem complex, but its derivatives, such as hydroxy-methylbutyrate (HMB), are widely recognized in fitness and nutrition circles. This connection to HMB supplements has driven interest in its potential health benefits, including muscle recovery and metabolic support. Researchers are also exploring its use in skincare formulations, where its hydrating and anti-aging properties are highly valued.
From a molecular perspective, CAS 107975-82-6 features a carboxylate group bonded to sodium, making it water-soluble and easily incorporable into aqueous solutions. This property is critical for its use in liquid supplements, functional beverages, and topical serums. Its stability under varying pH levels further enhances its appeal for formulators seeking reliable ingredients.
Recent trends highlight the growing demand for clean-label ingredients and sustainable sourcing, areas where sodium 4-hydroxy-2-methylbutanoate excels. As consumers prioritize transparency, manufacturers are adopting this compound for its minimal environmental impact and compatibility with vegan and organic certifications. Additionally, its role in preservative-free formulations aligns with the shift toward safer, long-lasting products.
In the pharmaceutical sector, 107975-82-6 is studied for its potential to improve drug delivery systems. Its ability to enhance solubility makes it a candidate for oral medications and injectable solutions. Meanwhile, in agriculture, researchers are investigating its use as a plant growth enhancer, leveraging its bioactive properties to support crop resilience.
For those searching "sodium 4-hydroxy-2-methylbutanoate uses" or "CAS 107975-82-6 benefits," this compound offers a compelling answer. Its versatility spans from sports nutrition to cosmetic science, making it a staple in innovative product development. As industries evolve, sodium 4-hydroxy-2-methylbutanoate continues to demonstrate its relevance, backed by rigorous scientific validation and consumer-driven demand.
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